Cas no 90537-39-6 (Ethyl 3-chloro-4-nitrobenzoate)

• Product Name: Ethyl 3-chloro-4-nitrobenzoate
• CAS No: 90537-39-6
• MF: C₉H₈ClNO₄
• MW: 229.617121696472
• CID: 5529070
• Update Time: 2025-09-26

Ethyl 3-chloro-4-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-chloro-4-nitro-, ethyl ester
• Ethyl 3-chloro-4-nitrobenzoate

• Inchi： 1S/C9H8ClNO4/c1-2-15-9(12)6-3-4-8(11(13)14)7(10)5-6/h3-5H,2H2,1H3
• InChI Key： PKKLIUDCVJOQJQ-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C([N+]([O-])=O)C(Cl)=C1

Computed Properties

• Exact Mass: 229.014
• Monoisotopic Mass: 229.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 72.1A^2

Experimental Properties

• Density: 1.369±0.06 g/cm3(Predicted)
• Boiling Point: 353.9±27.0 °C(Predicted)

Additional information on Ethyl 3-chloro-4-nitrobenzoate

Ethyl 3-chloro-4-nitrobenzoate (CAS No. 90537-39-6): A Comprehensive Overview

Ethyl 3-chloro-4-nitrobenzoate (CAS No. 90537-39-6) is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique structure, which includes a chloro and a nitro group attached to a benzene ring, with an ethyl ester group at the ortho position. The combination of these functional groups imparts distinct chemical properties and reactivity, making it a valuable intermediate in various synthetic processes.

The chemical structure of Ethyl 3-chloro-4-nitrobenzoate is represented by the formula C₁₀H₈ClNO₄. The presence of the nitro group (NO₂) and the chloro group (Cl) on the aromatic ring significantly influences its electronic and steric properties. These groups can participate in various chemical reactions, such as nucleophilic substitution, reduction, and coupling reactions, which are essential in the synthesis of more complex molecules.

In recent years, Ethyl 3-chloro-4-nitrobenzoate has been extensively studied for its potential applications in pharmaceutical research. One notable area of interest is its use as an intermediate in the synthesis of anti-inflammatory drugs. The nitro group can be reduced to an amino group, which can then be further modified to produce compounds with therapeutic properties. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that derivatives of Ethyl 3-chloro-4-nitrobenzoate exhibit potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.

Beyond pharmaceuticals, Ethyl 3-chloro-4-nitrobenzoate has also found applications in materials science. Its unique electronic properties make it suitable for use in the development of organic semiconductors and photovoltaic materials. Research conducted at the University of California, Berkeley (2022) explored the use of Ethyl 3-chloro-4-nitrobenzoate derivatives in organic solar cells. The study found that these compounds can enhance the efficiency of solar cells by improving charge transport and reducing recombination losses.

The synthesis of Ethyl 3-chloro-4-nitrobenzoate typically involves nitration and esterification reactions. One common method involves the nitration of 3-chlorobenzoic acid followed by esterification with ethanol using a catalyst such as sulfuric acid. This process yields high purity Ethyl 3-chloro-4-nitrobenzoate with good yield and selectivity. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes, such as using microwave-assisted synthesis to reduce reaction times and minimize waste generation.

The physical properties of Ethyl 3-chloro-4-nitrobenzoate are also noteworthy. It is a solid at room temperature with a melting point ranging from 75 to 78°C. The compound is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. These solubility characteristics make it easy to handle and process in various chemical reactions.

Safety considerations are essential when working with Ethyl 3-chloro-4-nitrobenzoate. While it is not classified as a hazardous material under current regulations, proper handling and storage practices should be followed to ensure safety. It is recommended to use personal protective equipment (PPE) such as gloves and safety goggles when handling this compound to prevent skin contact and inhalation.

In conclusion, Ethyl 3-chloro-4-nitrobenzoate (CAS No. 90537-39-6) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and synthetic chemistry. Its unique chemical structure and reactivity make it an invaluable intermediate in the development of new drugs and advanced materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern scientific endeavors.